Cas no 1251609-42-3 (2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide)

• Product Name: 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide
• CAS No: 1251609-42-3
• MF: C₂₀H₂₄FN₃O₄S
• MW: 421.485667228699
• CID: 5824597
• PubChem ID: 49667054
• Update Time: 2025-11-05

2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide
• 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide
• F3406-9480
• AKOS021896109
• 2-(5-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(4-fluoro-2-methylphenyl)acetamide
• 1251609-42-3

• Inchi： 1S/C20H24FN3O4S/c1-15-12-16(21)6-8-18(15)22-19(25)14-23-13-17(7-9-20(23)26)29(27,28)24-10-4-2-3-5-11-24/h6-9,12-13H,2-5,10-11,14H2,1H3,(H,22,25)
• InChI Key： RVVYNYPULQCGTG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1C)(=O)CN1C(=O)C=CC(S(N2CCCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 421.14715559g/mol
• Monoisotopic Mass: 421.14715559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide

Introduction to 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide (CAS No: 1251609-42-3)

2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1251609-42-3, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of multiple functional groups, including a sulfonyl moiety, a dihydropyridine core, and a fluoro-substituted aromatic ring, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The structural framework of 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide incorporates several key pharmacophoric elements that are known to contribute to the biological activity of pharmaceutical compounds. The azepane-1-sulfonyl group provides a rigid bicyclic structure that can enhance binding affinity and selectivity, while the dihydropyridine ring is well-documented for its role in calcium channel modulation. Additionally, the fluoro-substituted phenyl ring introduces electronic and steric effects that can influence metabolic stability and receptor interactions.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacological targets to achieve synergistic therapeutic effects. The compound 1251609-42-3 represents an excellent example of such an approach, as its structural features suggest potential activity in multiple disease areas. For instance, the dihydropyridine core is closely associated with cardiovascular drugs, while the sulfonyl group is often found in compounds with anti-inflammatory or analgesic properties. The fluoro-substituent further enhances its potential by improving bioavailability and reducing susceptibility to metabolic degradation.

The synthesis of 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the sulfonyl group into the azepane ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the dihydropyridine core requires expertise in cyclization reactions and subsequent functional group modifications. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.

The biological evaluation of 1251609-42-3 has revealed several intriguing properties that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits moderate binding affinity to certain enzymes and receptors, suggesting potential therapeutic applications. For example, its interaction with specific kinases has been observed in vitro, indicating a possible role in oncology research. Additionally, preliminary data suggest that it may possess anti-inflammatory effects by modulating cytokine production pathways.

The fluoro-substituent in the phenyl ring plays a crucial role in determining the pharmacokinetic profile of 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation through hydrolysis or oxidation. This property is particularly valuable in drug development, as it can lead to improved bioavailability and prolonged half-life. Furthermore, fluorine substitution can influence receptor binding affinity and selectivity, making it an indispensable tool for medicinal chemists.

In conclusion, 2-[5-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(4-fluoro-2-methylphenyl)acetamide (CAS No: 1251609-42-3) is a promising compound with a unique structural design that holds significant potential for pharmaceutical applications. Its multifaceted functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering novel therapeutic agents that address unmet medical needs.